Cas no 35733-53-0 (2,4-Dimethylpyrimidin-5-amine)

• Product Name: 2,4-Dimethylpyrimidin-5-amine
• CAS No: 35733-53-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD09608073
• CID: 54489
• PubChem ID: 13981970
• Update Time: 2025-10-05

2,4-Dimethylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylpyrimidin-5-amine
• 5-Amino-2,4-dimethylpyrimidine
• 5-Amino-2,6-dimethylpyrimidine
• 2,4-dimethyl-5-Pyrimidinamine
• 2,4-DIMETHYL-5-AMINOPYRIMIDINE
• 2,4-Dimethyl-5-pyrimidinamin
• 2,4-Dimethyl-pyrimidin-5-ylamin
• 2,4-dimethyl-pyrimidin-5-ylamine
• 2,4-DI-TERT-AMYLPHENOL
• 5-Amino-2,4-dimethyl-pyrimidin
• 5-Pyrimidinamine,2,4-dimethyl-(9CI)
• 5-Pyrimidinamine, 2,4-dimethyl-
• PubChem22767
• 5-Pyrimidinamine,2,4-dimethyl-
• TULVCIOMQCBNRL-UHFFFAOYSA-N
• P337
• HC210255
• AB0016949
• AM20080602
• ST24027326
• A623
• FT-0600410
• CS-W018724
• 2 pound not4-Dimethylpyrimidin-5-amine
• SCHEMBL2116759
• J-507241
• 35733-53-0
• SY101934
• MFCD09608073
• 2,4-Dimethyl-pyrimidin-5-ylamine;2,4-Dimethylpyrimidin-5-amine
• EN300-105659
• A6232
• beclomethasonedipropionate
• Z1198220830
• DTXSID10553779
• AC-22798
• SB57516
• AKOS000320588
• DS-10581
• 5-Amino-2,6-dimethylpyrimidine;5-Pyrimidinamine
• DB-024779

• MDL： MFCD09608073
• Inchi： 1S/C6H9N3/c1-4-6(7)3-8-5(2)9-4/h3H,7H2,1-2H3
• InChI Key： TULVCIOMQCBNRL-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=C(C=1C)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.112
• Melting Point: 107-108 ºC
• Boiling Point: 135-136 ºC (14 Torr)
• Flash Point: 119.4°C
• Refractive Index: 1.569
• PSA: 51.80000
• LogP: 1.25680

2,4-Dimethylpyrimidin-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2,4-Dimethylpyrimidin-5-amine

2,4-Dimethylpyrimidin-5-Amine: A Comprehensive Overview

2,4-Dimethylpyrimidin-5-Amine (CAS No: 35733-53-0) is a heterocyclic organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms. The presence of methyl groups at the 2 and 4 positions of the pyrimidine ring imparts unique chemical properties to 2,4-Dimethylpyrimidin-5-Amine, making it a valuable molecule for research and industrial purposes.

The molecular structure of 2,4-Dimethylpyrimidin-5-Amine is characterized by its rigid planar geometry, which contributes to its stability and reactivity. The nitrogen atom at position 5 in the pyrimidine ring allows for various functionalization possibilities, enabling the synthesis of derivatives with diverse applications. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anticancer agents and antiviral medications.

One of the most notable advancements in the study of 2,4-Dimethylpyrimidin-5-Amine involves its role as a precursor in the synthesis of bioactive compounds. Researchers have explored its ability to act as a building block for constructing complex molecular architectures. For instance, the compound has been used in the synthesis of nucleoside analogs, which are critical components in antiviral therapies. These findings underscore the importance of 2,4-Dimethylpyrimidin-5-Amine in medicinal chemistry and its potential to contribute to the development of novel therapeutic agents.

In addition to its role in drug discovery, 2,4-Dimethylpyrimidin-5-Amine has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (LEDs), where it has demonstrated enhanced performance characteristics compared to traditional materials.

The synthesis of 2,4-Dimethylpyrimidin-5-Amine involves a series of well-established organic reactions. One common approach is the condensation reaction between an amine derivative and a carbonyl compound under specific conditions. This method ensures high yields and excellent purity levels, making it suitable for large-scale production. Furthermore, advancements in catalytic techniques have enabled more efficient and environmentally friendly synthesis routes for this compound.

From an environmental perspective, 2,4-Dimethylpyrimidin-5-Amine exhibits low toxicity levels, making it safe for handling under standard laboratory conditions. Its stability under various chemical and physical conditions also contributes to its suitability for industrial applications. However, proper disposal procedures should be followed to minimize any potential environmental impact.

In conclusion, 2,4-Dimethylpyrimidin-5-Amine (CAS No: 35733-53-0) is a versatile compound with a wide range of applications across multiple disciplines. Its role as a key intermediate in drug discovery and materials science highlights its significance in modern chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an even greater role in advancing scientific innovation.